Cas no 88413-20-1 (Methanesulfonamide, N-[3-(dimethylamino)-4-nitrophenyl]-)

Methanesulfonamide, N-[3-(dimethylamino)-4-nitrophenyl]- structure
88413-20-1 structure
Product Name:Methanesulfonamide, N-[3-(dimethylamino)-4-nitrophenyl]-
CAS No:88413-20-1
MF:C9H13N3O4S
MW:259.282220602036
CID:633755
PubChem ID:13754010
Update Time:2025-04-19

Methanesulfonamide, N-[3-(dimethylamino)-4-nitrophenyl]- Chemical and Physical Properties

Names and Identifiers

    • Methanesulfonamide, N-[3-(dimethylamino)-4-nitrophenyl]-
    • N-[3-(dimethylamino)-4-nitrophenyl]methanesulfonamide
    • 88413-20-1
    • DTXSID90548461
    • Inchi: 1S/C9H13N3O4S/c1-11(2)9-6-7(10-17(3,15)16)4-5-8(9)12(13)14/h4-6,10H,1-3H3
    • InChI Key: YSJRFLJPEGYIPG-UHFFFAOYSA-N
    • SMILES: S(C)(NC1=CC=C(C(=C1)N(C)C)[N+](=O)[O-])(=O)=O

Computed Properties

  • Exact Mass: 259.06267708g/mol
  • Monoisotopic Mass: 259.06267708g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 371
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 104Ų
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